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Compound of Interest

Compound Name: Psn 375963 hydrochloride

Cat. No.: B1465979

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of Psn
375963 hydrochloride, a synthetic agonist of the G protein-coupled receptor 119 (GPR119).
The provided methodologies are essential for researchers investigating the therapeutic
potential of GPR119 agonists in metabolic diseases such as type 2 diabetes.

Introduction

Psn 375963 hydrochloride is a potent agonist of the GPR119 receptor, a promising drug
target for the treatment of type 2 diabetes and related metabolic disorders.[1][2] GPR119 is
primarily expressed in pancreatic B-cells and intestinal enteroendocrine L-cells. Its activation
stimulates glucose-dependent insulin secretion and the release of incretin hormones like
glucagon-like peptide-1 (GLP-1).[1]

Psn 375963 hydrochloride has demonstrated efficacy in activating both human and mouse
GPR119 receptors. However, it is crucial to note that synthetic agonists like Psn 375963 may
exhibit signaling properties that differ from the endogenous ligand, oleoylethanolamide (OEA).
[2][3] Specifically, studies in MIN6c4 insulinoma cells have shown divergent effects on insulin
secretion, cyclic adenosine monophosphate (CAMP) levels, and intracellular calcium when
comparing Psn 375963 to OEA.[2] Therefore, a comprehensive in vitro characterization using
multiple assays is recommended to fully understand the pharmacological profile of this
compound.
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Caption: GPR119 receptor signaling cascade upon agonist binding.

Experimental Workflow for In Vitro Assays
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cAMP Accumulation Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1465979#psn-375963-hydrochloride-in-vitro-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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